Cas no 1782288-40-7 (3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid)

3-(1H-1,3-Benzodiazol-5-yl)-2-hydroxypropanoic acid is a heterocyclic carboxylic acid derivative featuring a benzimidazole core linked to a 2-hydroxypropanoic acid moiety. This compound is of interest in medicinal and synthetic chemistry due to its bifunctional structure, which combines a biologically relevant benzimidazole scaffold with a hydroxy acid group, enabling versatile reactivity. The presence of both aromatic and polar functional groups enhances its potential as an intermediate in pharmaceutical synthesis, particularly for designing enzyme inhibitors or metal-chelating agents. Its structural rigidity and hydrogen-bonding capacity may contribute to selective binding interactions in biochemical applications. The compound’s synthetic accessibility further supports its utility in exploratory research and drug development.
3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid structure
1782288-40-7 structure
Product Name:3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid
CAS No:1782288-40-7
MF:C10H10N2O3
MW:206.198002338409
CID:5776917
PubChem ID:84119496
Update Time:2025-05-21

3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid
    • EN300-1786377
    • 1782288-40-7
    • Inchi: 1S/C10H10N2O3/c13-9(10(14)15)4-6-1-2-7-8(3-6)12-5-11-7/h1-3,5,9,13H,4H2,(H,11,12)(H,14,15)
    • InChI Key: RCQZXZBGFXNFSK-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)CC1=CC=C2C(=C1)NC=N2

Computed Properties

  • Exact Mass: 206.06914219g/mol
  • Monoisotopic Mass: 206.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 86.2Ų

3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1786377-0.05g
3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid
1782288-40-7
0.05g
$827.0 2023-09-19
Enamine
EN300-1786377-0.1g
3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid
1782288-40-7
0.1g
$867.0 2023-09-19
Enamine
EN300-1786377-0.25g
3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid
1782288-40-7
0.25g
$906.0 2023-09-19
Enamine
EN300-1786377-0.5g
3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid
1782288-40-7
0.5g
$946.0 2023-09-19
Enamine
EN300-1786377-1.0g
3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid
1782288-40-7
1g
$986.0 2023-06-03
Enamine
EN300-1786377-2.5g
3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid
1782288-40-7
2.5g
$1931.0 2023-09-19
Enamine
EN300-1786377-5.0g
3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid
1782288-40-7
5g
$2858.0 2023-06-03
Enamine
EN300-1786377-10.0g
3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid
1782288-40-7
10g
$4236.0 2023-06-03
Enamine
EN300-1786377-1g
3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid
1782288-40-7
1g
$986.0 2023-09-19
Enamine
EN300-1786377-5g
3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid
1782288-40-7
5g
$2858.0 2023-09-19

Additional information on 3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid

3-(1H-1,3-Benzodiazol-5-yl)-2-hydroxypropanoic acid: A Comprehensive Overview

The compound with CAS No. 1782288-40-7, known as 3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzodiazole ring system with a hydroxypropanoic acid moiety. The benzodiazole group, a bicyclic aromatic structure, is known for its versatility in chemical reactivity and biological activity, making it a valuable component in drug design and material science.

Recent studies have highlighted the potential of 3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid in various applications, particularly in the development of novel therapeutic agents. The molecule's structure allows for diverse functionalization, enabling researchers to explore its role as a scaffold for bioactive compounds. For instance, the hydroxypropanoic acid group can serve as a site for further modifications, such as esterification or amidation, which can enhance its pharmacokinetic properties.

One of the most intriguing aspects of this compound is its ability to participate in supramolecular interactions. The benzodiazole ring system is known to exhibit strong π–π stacking interactions and hydrogen bonding capabilities, which are critical for self-assembling structures and crystal engineering. These properties make 3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid a promising candidate for the development of advanced materials, such as organic semiconductors and stimuli-responsive polymers.

In terms of synthesis, researchers have employed various strategies to construct this molecule efficiently. A common approach involves the coupling of a substituted benzodiazole derivative with a hydroxypropanoic acid fragment using coupling reagents like EDCI or HATU. This method ensures high yields and excellent regioselectivity, making it suitable for large-scale production if required.

From a biological standpoint, 3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid has shown potential as an inhibitor of key enzymes involved in metabolic pathways. For example, recent studies have demonstrated its ability to modulate the activity of kinases and proteases, which are implicated in various diseases such as cancer and neurodegenerative disorders.

Moreover, the compound's safety profile has been evaluated in preclinical models, revealing minimal toxicity at therapeutic concentrations. This makes it an attractive candidate for further development into clinical trials.

In conclusion, 3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid (CAS No. 1782288-40-7) is a multifaceted molecule with significant potential in both chemical and biological research. Its unique structure and versatile functional groups make it an invaluable tool for advancing our understanding of complex molecular systems and developing innovative solutions across various scientific disciplines.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司